![molecular formula C10H13I B1315382 (4-iodobutyl)Benzene CAS No. 64283-87-0](/img/structure/B1315382.png)
(4-iodobutyl)Benzene
Overview
Description
“(4-iodobutyl)Benzene” is a chemical compound with the molecular formula C10H13I . It is a type of halogenated hydrocarbon .
Synthesis Analysis
The synthesis of “this compound” could potentially involve electrophilic aromatic substitution reactions, which are common in the synthesis of polysubstituted benzenes . The electrophilic partner in these reactions is often a carbocation .
Molecular Structure Analysis
The molecular structure of “this compound” contains a total of 24 bonds, including 11 non-H bonds, 6 multiple bonds, 3 rotatable bonds, 6 aromatic bonds, and 1 six-membered ring .
Chemical Reactions Analysis
The most characteristic reaction of aromatic compounds like “this compound” is substitution at a ring carbon. This can involve various processes such as halogenation, nitration, sulfonation, alkylation, and others .
Physical And Chemical Properties Analysis
“this compound” has a boiling point of 148-151 °C (under a pressure of 15 Torr) and a density of 1.494±0.06 g/cm3 .
Scientific Research Applications
Organic Field-Effect Transistors
Linear benzene-fused bis(tetrathiafulvalene) compounds, including those related to (4-iodobutyl)Benzene, have been synthesized and used as p-channel semiconductors in solution-processed organic field-effect transistors (FETs). These compounds demonstrated good solubility in common organic solvents and showed promising results in terms of mobility and on/off ratio in FET devices (Gao et al., 2007).
Synthesis of Phenolic Cyclitols
Phenolic cyclitols were synthesized from benzene through benzeneselenol-catalyzed, tributyltin hydride-mediated addition of phenolic iodides to benzene. This synthesis process highlights the potential of benzene derivatives in producing complex organic molecules (Crich et al., 2006).
Diverse Benzene Derivatives
Benzene's role as a fundamental building block in chemical compounds is significant. Innovative methods such as programmed synthesis have enabled the creation of hexaarylbenzenes with distinctive aryl substituents, which opens up possibilities for diverse benzene derivatives with potential applications in various fields (Suzuki et al., 2015).
Electron Delocalization in Aromatic Molecules
Studies on benzene and its derivatives, such as this compound, contribute significantly to understanding electron delocalization in aromatic molecules. This research has historical roots and continues to inform our comprehension of molecular structures and properties (Poater et al., 2005).
Halogen-Bonding Complexes
Benzene derivatives have been utilized in creating halogen-bonding complexes with properties like liquid crystalline organizations. This application demonstrates the versatility of benzene-based units in supramolecular materials (González et al., 2013).
Magnetic Nanoparticle-Supported Reagents
Benzene derivatives have been used to develop magnetic nanoparticle-supported reagents, which are efficient foroxidation of a wide range of alcohols. These reagents demonstrate comparable activity to their homogeneous counterparts and offer the advantage of easy recyclability with the aid of an external magnet (Zhu & Wei, 2012).
Anaerobic Benzene Oxidation
Research involving benzene derivatives has led to the discovery of strains of Dechloromonas that can mineralize various mono-aromatic compounds, including benzene, to CO2 anaerobically. This finding is significant for the potential treatment of benzene-contaminated environments (Coates et al., 2001).
Halogen-Halogen Bonded Nanoarchitectures
The self-assembly of benzene derivatives into porous halogen-halogen bonded nanoarchitectures on solid surfaces has been observed. This research showcases the capability of benzene-based molecules in forming complex structures with potential applications in materials science (Silly, 2013).
Synthesis of 4-Halobutyl Benzoates
A facile synthetic route for the preparation of 4-halobutyl benzoates from benzene derivatives under mild conditions has been developed. This process demonstrates the chemical versatility of benzene derivatives in organic synthesis (Kang & Kim, 2000).
Degradation of Benzene in Aqueous Solution
Studies on the degradation of benzene in aqueous solutions using sodium percarbonate activated with chelated-Fe(II) have shown effective oxidation. This research is pertinent for the remediation of benzene-contaminated groundwater (Fu et al., 2016).
Mechanism of Action
properties
IUPAC Name |
4-iodobutylbenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13I/c11-9-5-4-8-10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQNMGMMOHCDYPF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCCCI | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10507616 | |
Record name | (4-Iodobutyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10507616 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
64283-87-0 | |
Record name | (4-Iodobutyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10507616 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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